Cas no 392241-83-7 (N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide
• CAS No: 392241-83-7
• MF: C₁₅H₁₆ClN₃OS
• MW: 321.825040817261
• CID: 6472043
• Update Time: 2025-10-28

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide
• N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C15H16ClN3OS/c16-12-8-6-11(7-9-12)14-18-19-15(21-14)17-13(20)10-4-2-1-3-5-10/h6-10H,1-5H2,(H,17,19,20)
• InChI Key： HEOCDHPJAKFEQM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(Cl)C=C3)S2)=O)CCCCC1

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• pka: 9.29±0.50(Predicted)

Additional information on N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide

Introduction to N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide (CAS No. 392241-83-7)

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide, identified by its CAS number 392241-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiadiazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a cyclohexanecarboxamide moiety linked to a thiadiazole ring, further functionalized with a 4-chlorophenyl group. Such structural features not only contribute to its unique chemical properties but also open up avenues for exploring its pharmacological profile.

The thiadiazole core is a heterocyclic scaffold that has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties. The presence of the cyclohexanecarboxamide group introduces a rigid, three-dimensional structure that can influence the compound's solubility, bioavailability, and interactions with biological targets. The 4-chlorophenyl substituent adds another layer of complexity, potentially modulating the electronic and steric properties of the molecule. These structural elements collectively make N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thiadiazole derivatives due to their favorable pharmacokinetic profiles and low toxicity. Several studies have highlighted the potential of these compounds in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide is being explored as a potential lead compound in this context. Preliminary in vitro studies have shown that it exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

The synthesis of N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key steps include the formation of the thiadiazole ring through cyclocondensation reactions, followed by the introduction of the cyclohexanecarboxamide moiety via amide bond formation. The final step involves the attachment of the 4-chlorophenyl group through electrophilic aromatic substitution or other suitable coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological evaluation of N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide has revealed several interesting findings. In cell-based assays, it demonstrates significant inhibitory activity against enzymes such as kinases and phosphodiesterases, which are known to play crucial roles in signal transduction pathways. Additionally, it shows promising effects in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes like COX and LOX. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and cancer.

5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide. Animal models will provide valuable insights into its pharmacokinetic behavior and safety profile. Additionally, structure-activity relationship (SAR) studies will help in identifying key structural features responsible for its biological activity. These studies will pave the way for designing more potent and selective derivatives with improved pharmacological properties. 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide represents an excellent example where interdisciplinary approaches can lead to significant breakthroughs in drug discovery. By leveraging cutting-edge synthetic methodologies and advanced biochemical techniques, researchers can rapidly identify promising candidates with therapeutic potential. 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide (CAS No. 392241-83-7) is a structurally unique compound with significant potential in pharmaceutical applications. Its synthesis involves sophisticated organic transformations that highlight the importance of advanced synthetic techniques in drug development. Preliminary pharmacological studies indicate its efficacy against various disease-related targets, making it a valuable candidate for further exploration. As research continues to uncover new therapeutic possibilities for thiadiazole derivatives like this one, they are poised to play a crucial role in addressing unmet medical needs.